4-[4-(5-Fluoro-2-pyrimidinyl)-1-piperazinyl]aniline

• IUPAC Name: 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline
• InChI: InChI=1S/C14H16FN5/c15-11-9-17-14(18-10-11)20-7-5-19(6-8-20)13-3-1-12(16)2-4-13/h1-4,9-10H,5-8,16H2
• InChI Key: BORPSRPAFAGGQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)N)C3=NC=C(C=N3)F
• Molecular Formula: C14H16FN5
• Molecular Weight: 273.31 g/mol
• CAS RN: 1921374-52-8

Description

“4-[4-(5-Fluoro-2-pyrimidinyl)-1-piperazinyl]aniline” is a chemical compound with the molecular formula C14H16FN5. It is a synthetic compound that belongs to the class of pyrimidines.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring attached to a piperazine ring and an aniline group. The molecular weight of this compound is 273.3087432.

Scientific Research Applications

Synthesis and Evaluation in Medical Chemistry

• N-substituted 1-(5-fluoro-2-pyrimidinyl)piperazine derivatives have been synthesized and evaluated for their potential anti-ischemic properties, showing binding affinity to sigma and serotonin receptors without a clear correlation between receptor binding and in vivo effects (Yevich et al., 1994).

Molecular Docking and QSAR Studies

• Docking and quantitative structure–activity relationship (QSAR) studies of 3-fluoro-4-(pyrrolo[2,1-f][1,2,4]triazin-4-yloxy)aniline, among others, as c-Met kinase inhibitors revealed molecular features contributing to high inhibitory activity, with QSAR methods predicting the biological activities of these inhibitors (Caballero et al., 2011).

Environmental Science and Pharmacokinetics

• Studies on the oxidative transformation of fluoroquinolone antibacterial agents and structurally related amines by manganese oxide have indicated that the piperazine moiety is a significant site for oxidative interactions, influencing the fate of these compounds in the environment (Zhang & Huang, 2005).

Serotonin Receptor Agonist Effects

• BMY-14802, a sigma receptor antagonist with potential antipsychotic activity, has been found to have 5-HT1A receptor agonist properties, influencing serotonin release in the dorsal raphe and hippocampus, suggesting potential anxiolytic effects (Matos et al., 1996).

Alzheimer's Disease Research

• The use of a selective serotonin 1A molecular imaging probe has enabled the quantification of 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients, showing significant decreases in receptor densities correlated with clinical symptoms, which may have implications for understanding and treating Alzheimer's disease (Kepe et al., 2006).